N-(4-ethoxyphenyl)piperidine-1-sulfonamide

• IUPAC Name: N-(4-ethoxyphenyl)piperidine-1-sulfonamide
• InChI: InChI=1S/C13H20N2O3S/c1-2-18-13-8-6-12(7-9-13)14-19(16,17)15-10-4-3-5-11-15/h6-9,14H,2-5,10-11H2,1H3
• InChI Key: CWSZHBQRCOKIPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NS(=O)(=O)N2CCCCC2
• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol

Description

“N-(4-ethoxyphenyl)piperidine-1-sulfonamide” is a compound that contains a sulfonamide functional group. Piperidines, which this compound is a derivative of, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives, such as “N-(4-ethoxyphenyl)piperidine-1-sulfonamide”, has been a topic of interest in recent scientific literature. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Specific methods of piperidine synthesis have been published in several reviews.

Chemical Reactions Analysis

The chemical reactions involving piperidine derivatives have been summarized in recent scientific literature. These reactions include intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Antibacterial Activity

• C4 has demonstrated remarkable inhibitory activity against Xanthomonas oryzae (Xoo), a bacterial pathogen causing rice leaf blight. . Researchers are exploring its potential as a novel antibacterial agent.

Future Directions

Piperidines and their derivatives continue to be an important area of research in the pharmaceutical industry. The development of new agrochemical alternatives, such as sulfanilamide derivatives containing piperidine fragments, is one of the future directions in this field.

Mechanism of Action

Target of Action

N-(4-ethoxyphenyl)piperidine-1-sulfonamide is a chemical compound that has been found to interact with dihydropteroate synthase . This enzyme plays a crucial role in the biosynthesis of folate in bacteria, making it a potential target for antibacterial agents .

Mode of Action

The compound interacts with dihydropteroate synthase, leading to the inhibition of the enzyme’s activity . This interaction disrupts the normal function of the enzyme, thereby inhibiting the synthesis of folate in bacteria . The compound also irreversibly damages the bacterial cell membrane .

Biochemical Pathways

The primary biochemical pathway affected by N-(4-ethoxyphenyl)piperidine-1-sulfonamide is the folate biosynthesis pathway in bacteria . By inhibiting dihydropteroate synthase, the compound prevents the formation of dihydropteroate, a key intermediate in the synthesis of folate . This leads to a deficiency of folate in bacteria, which is essential for DNA synthesis and cell division .

Result of Action

The inhibition of dihydropteroate synthase and the damage to the bacterial cell membrane result in the bactericidal activity of N-(4-ethoxyphenyl)piperidine-1-sulfonamide . In vitro assays have shown that the compound exhibits excellent antibacterial potency towards Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas axonopodis pv. citri (Xac) .